Cas no 2097983-31-6 (1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile)

• Product Name: 1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile
• CAS No: 2097983-31-6
• MF: C₁₂H₁₁N₃S
• MW: 229.300840616226
• CID: 5726872
• PubChem ID: 121211087
• Update Time: 2025-06-08

1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS026721187
• 2097983-31-6
• 2-(cyclopropylmethyl)-5-thiophen-2-ylpyrazole-3-carbonitrile
• 1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile
• F2198-0925
• 1H-Pyrazole-5-carbonitrile, 1-(cyclopropylmethyl)-3-(2-thienyl)-

• Inchi： 1S/C12H11N3S/c13-7-10-6-11(12-2-1-5-16-12)14-15(10)8-9-3-4-9/h1-2,5-6,9H,3-4,8H2
• InChI Key： ZDYXJSNDIKMGIL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C#N)N(CC2CC2)N=1

Computed Properties

• Exact Mass: 229.06736854g/mol
• Monoisotopic Mass: 229.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 399.4±32.0 °C(Predicted)
• pka: -1.34±0.10(Predicted)

Additional information on 1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile

Introduction to 1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile (CAS No. 2097983-31-6)

1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2097983-31-6, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule incorporates a pyrazole core, which is a well-documented scaffold in drug discovery, alongside functional groups such as a cyclopropylmethyl side chain and a thiophen-2-yl substituent. These features contribute to its unique chemical properties and potential therapeutic applications.

The pyrazole ring is a crucial component in medicinal chemistry due to its ability to engage in various pharmacophoric interactions. Its five-membered structure, containing two nitrogen atoms, allows for versatile binding capabilities with biological targets such as enzymes and receptors. In particular, the presence of the 5-carbonitrile group enhances the compound's solubility and reactivity, making it an attractive candidate for further derivatization and optimization.

The cyclopropylmethyl moiety in the molecule adds another layer of complexity, influencing both the electronic and steric properties of the compound. Cyclopropyl groups are known to improve metabolic stability and binding affinity in many drug candidates. This feature is particularly relevant in the context of developing small-molecule inhibitors that require robust interaction with biological targets without rapid degradation.

The thiophen-2-yl substituent is another key element that contributes to the compound's pharmacological potential. Thiophene derivatives are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The integration of thiophene into the pyrazole core creates a hybrid structure that may exhibit synergistic effects, enhancing overall biological efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with various biological targets more efficiently. Studies suggest that the combination of the pyrazole, cyclopropylmethyl, and thiophen-2-yl moieties may confer selective binding properties, making it a promising candidate for drug development. For instance, preliminary computational studies indicate that this molecule could interact with enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

In addition to its structural attributes, the synthesis of 1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile has been optimized to ensure high yield and purity. Modern synthetic methodologies have allowed for efficient construction of the molecular framework while minimizing unwanted byproducts. This has been achieved through careful selection of reaction conditions, catalysts, and purification techniques.

The potential applications of this compound are broad and span multiple therapeutic areas. Its structural motifs suggest utility in developing novel treatments for neurological disorders, where pyrazole derivatives have shown promise as modulators of neurotransmitter systems. Furthermore, its interaction with metabolic enzymes positions it as a candidate for anti-diabetic therapies. The presence of both electron-withdrawing (carbonitrile) and electron-donating (thiophene) groups also makes it an interesting subject for studying redox-sensitive mechanisms in biological systems.

As research continues to uncover new biological pathways and targets, compounds like 1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile will play an increasingly important role in drug discovery efforts. The integration of advanced synthetic techniques with cutting-edge biophysical methods will further elucidate its mechanism of action and potential therapeutic benefits.

The development of this molecule also underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such cooperation is essential for translating complex chemical structures into effective therapeutic agents that address unmet medical needs.

In conclusion,1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbonitrile represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in ongoing drug discovery initiatives. As research progresses, this compound will continue to be explored for its potential as a lead molecule or building block in the development of novel therapeutic agents.